4-{[(4-methoxybenzyl)amino]sulfonyl}-N-methyl-2-thiophenecarboxamide

• IUPAC Name: 4-[(4-methoxyphenyl)methylsulfamoyl]-N-methylthiophene-2-carboxamide
• InChI: InChI=1S/C14H16N2O4S2/c1-15-14(17)13-7-12(9-21-13)22(18,19)16-8-10-3-5-11(20-2)6-4-10/h3-7,9,16H,8H2,1-2H3,(H,15,17)
• InChI Key: DVXREPWWZBFXQT-UHFFFAOYSA-N
• Canonical SMILES: CNC(=O)C1=CC(=CS1)S(=O)(=O)NCC2=CC=C(C=C2)OC
• Molecular Formula: C14H16N2O4S2
• Molecular Weight: 340.4 g/mol

Description

4-{[(4-methoxybenzyl)amino]sulfonyl}-N-methyl-2-thiophenecarboxamide, also known as TAK-659, is a small molecule inhibitor of the protein kinase BTK (Bruton's tyrosine kinase). BTK is a key mediator in the B-cell receptor signaling pathway, which is essential for the survival and proliferation of B-cells. Inhibition of BTK has been shown to be an effective strategy for the treatment of B-cell malignancies.

Future Directions

The future research directions for this compound would depend on its properties and potential applications. For instance, if it shows promising biological activity, it might be studied further as a potential pharmaceutical. Alternatively, if it has interesting chemical reactivity, it could be investigated for use in synthetic chemistry.